Cas no 268739-54-4 (ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 268739-54-4
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 247924
• PubChem ID: 794325
• Update Time: 2026-05-14

ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-thioxo-, ethyl ester,(4R)-
• (4R)-MONASTROL
• (R)-Monastrol
• (4R)-1,2,3,4-Tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-thioxo-5-pyrimidinecarboxylic acid ethyl ester
• ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• (4R)-2-Thioxo-4-(3-hydroxyphenyl)-6-methyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester
• (R)-ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)/t12-/m1/s1
• InChI Key： LOBCDGHHHHGHFA-GFCCVEGCSA-N
• SMILES： S=C1N([H])C(C([H])([H])[H])=C(C(=O)OC([H])([H])C([H])([H])[H])[C@@]([H])(C2C([H])=C([H])C([H])=C(C=2[H])O[H])N1[H]

Computed Properties

• Exact Mass: 292.08800
• Monoisotopic Mass: 292.08816355 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.36
• XLogP3: 1.6
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-186 ºC (acetonitrile )
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 102.68000
• LogP: 2.40570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Research Brief on Ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 268739-54-4)

The compound ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 268739-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of dihydropyrimidinone (DHPM) derivatives, a class of molecules known for their diverse pharmacological properties. The presence of the 3-hydroxyphenyl group and the sulfanylidene moiety in the structure of 268739-54-4 suggests potential interactions with biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers employed molecular docking studies to elucidate the binding interactions between the compound and the active site of COX-2, revealing hydrogen bonding with key amino acid residues.

Further investigations into the compound's pharmacokinetic properties have been conducted, with a focus on its metabolic stability and bioavailability. In vitro studies using human liver microsomes indicated that 268739-54-4 undergoes moderate hepatic metabolism, primarily via glucuronidation. These findings suggest the need for structural modifications to enhance its metabolic stability for potential therapeutic use.

The synthetic routes to access ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, one-pot multicomponent reaction involving a Biginelli-type condensation, which improved the yield and purity of the target compound. This advancement is particularly relevant for industrial-scale production.

Ongoing research is exploring the potential of 268739-54-4 as a scaffold for the development of novel antimicrobial agents. Preliminary results presented at the 2023 American Chemical Society National Meeting showed promising activity against drug-resistant bacterial strains, possibly due to the compound's ability to disrupt bacterial cell wall synthesis. However, further structure-activity relationship studies are needed to optimize this activity.

In conclusion, ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate represents a versatile chemical entity with multiple potential therapeutic applications. Current research efforts are focused on elucidating its mechanism of action, improving its drug-like properties, and exploring its utility as a lead compound for various disease indications. The compound's unique structural features continue to make it an interesting subject for medicinal chemistry research.